(E)-methyl 4-(((3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[(E)-(3,4,6-trimethyl-1,3-benzothiazol-2-ylidene)carbamothioyl]carbamoyl]benzoate
• InChI: InChI=1S/C20H19N3O3S2/c1-11-9-12(2)16-15(10-11)28-20(23(16)3)22-19(27)21-17(24)13-5-7-14(8-6-13)18(25)26-4/h5-10H,1-4H3,(H,21,24,27)/b22-20+
• InChI Key: QMMCFHCGLRVDJI-LSDHQDQOSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=NC(=S)NC(=O)C3=CC=C(C=C3)C(=O)OC)N2C)C
• Isomeric SMILES: CC1=CC(=C2C(=C1)S/C(=N/C(=S)NC(=O)C3=CC=C(C=C3)C(=O)OC)/N2C)C
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol

Description

The compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. Benzo[d]thiazoles are known for their wide range of biological activities and are used in the development of various pharmaceuticals.

Molecular Structure Analysis

The compound contains a benzo[d]thiazole core, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The presence of various substituents like methyl groups and carbamoyl groups can influence its properties and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific substituents present. Benzo[d]thiazoles can undergo a variety of reactions, including electrophilic substitution, nucleophilic substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, and others.

Scientific Research Applications

Conformational Analysis and Molecular Interactions Research on compounds such as O-methyl (4-fluorobenzoyl)carbamothioate and O-methyl (4-methylbenzoyl)carbamothioate has been conducted to understand their structural and conformational properties. These studies involve single-crystal X-ray diffraction and quantum chemical calculations to explore the conformational landscape around the central carbamothioate group, highlighting the significance of chalcogen⋯chalcogen interactions in conformational preference. This type of analysis is crucial for understanding the molecular behavior of complex compounds in various environments, which could be applicable to (E)-methyl 4-(((3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)carbamoyl)benzoate (P. Channar et al., 2020).

Reactivity and Synthetic Applications Investigations into the syntheses and reactions of sulfenyl-substituted sulfonium ylides provide valuable information on the reactivity of similar sulfur-containing compounds. Such studies can inform synthetic strategies for constructing complex molecules, including potential routes to synthesize or modify compounds like (E)-methyl 4-(((3,4,6-trimethylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)carbamoyl)benzoate, and their reactivity towards various reagents (Y. Hayasi & H. Nozaki, 1972).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context. Some benzo[d]thiazoles have been studied for their antimicrobial properties, acting as inhibitors of certain bacterial enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Some benzo[d]thiazoles can be hazardous and require careful handling.

Future Directions

Future research could involve studying the properties and potential applications of this compound in more detail. This could include investigating its biological activity, optimizing its synthesis, and exploring its reactivity.